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Compound of Interest

Compound Name: Naphthacene

Cat. No.: B114907 Get Quote

An In-depth Technical Guide to Naphthacene: CAS Number and Chemical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction
Naphthacene, also known as tetracene or benz[b]anthracene, is a polycyclic aromatic

hydrocarbon (PAH) consisting of four linearly fused benzene rings. It is an orange, crystalline

solid that has garnered significant interest in the fields of organic electronics and materials

science.[1][2][3] Its properties as a p-type organic semiconductor make it a valuable

component in the development of organic field-effect transistors (OFETs) and organic light-

emitting diodes (OLEDs).[2][3] This technical guide provides a comprehensive overview of the

chemical and physical properties of Naphthacene, including its CAS number, detailed

experimental protocols for its purification and characterization, and visualizations of its

properties and experimental workflows.

Core Chemical and Physical Properties
The fundamental identifiers and physicochemical properties of Naphthacene are summarized

below. These values are compiled from various sources and represent a consensus in the

scientific literature.

Identifiers and Key Data
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Property Value Reference(s)

CAS Number 92-24-0

Molecular Formula C₁₈H₁₂

Molecular Weight 228.29 g/mol

Appearance
Orange crystalline powder or

leaflets

Synonyms

Tetracene, 2,3-

Benzanthracene,

Benz[b]anthracene,

Chrysogen, Rubene

Physicochemical Properties
Property Value Reference(s)

Melting Point
>300 °C; reported values

include 341 °C and 357 °C

Boiling Point
436.7 °C at 760 mmHg; 305.1

°C (rough estimate)

Density 1.19 - 1.35 g/cm³

Water Solubility 1.507 µg/L at 25 °C

UV-Vis Absorption (λmax) 277 nm

LogP (Octanol/Water) 5.15 - 5.76

Vapor Pressure 2.02 x 10⁻⁷ mmHg at 25 °C

Electronic Properties
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Property Value Reference(s)

Semiconductor Type p-Type

Ionization Energy 7.0 eV

HOMO Level (calculated) ~ -5.2 eV

LUMO Level (calculated) ~ -2.7 eV

Energy Gap (calculated) ~ 2.5 eV

Experimental Protocols
Detailed methodologies are crucial for the replication of scientific findings. Below are protocols

for the purification and characterization of Naphthacene.

Purification of Naphthacene
A common and effective method for purifying commercially available or synthesized

Naphthacene involves a combination of column chromatography and vacuum sublimation.

Objective: To obtain high-purity Naphthacene suitable for electronic device fabrication or

analytical standards.

Materials:

Crude Naphthacene

Neutral alumina (for column chromatography)

Sodium-dried benzene or toluene (as eluent)

Ethanol

Vacuum sublimation apparatus

Rotary evaporator

Standard laboratory glassware
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Procedure:

Crystallization (Optional Pre-purification):

Dissolve the crude Naphthacene in a minimal amount of hot toluene or xylene.

Allow the solution to cool slowly to room temperature, then place it in an ice bath to

facilitate crystallization.

Collect the orange needles via vacuum filtration and wash with cold ethanol.

Dry the crystals under vacuum.

Column Chromatography:

Prepare a chromatography column with a slurry of neutral alumina in benzene.

Dissolve the crystallized or crude Naphthacene in a minimum volume of sodium-dried

benzene.

Carefully load the solution onto the top of the alumina column.

Elute the column with sodium-dried benzene, collecting the colored fraction containing

Naphthacene.

Remove the solvent from the collected eluent using a rotary evaporator under reduced

pressure.

Vacuum Sublimation:

Place the Naphthacene obtained from chromatography into a vacuum sublimation

apparatus.

Heat the apparatus to approximately 186 °C under high vacuum.

Naphthacene will sublime and deposit as pure crystals on the cold finger or cooler parts

of the apparatus.
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Carefully collect the sublimed, high-purity Naphthacene.

Characterization by High-Performance Liquid
Chromatography (HPLC)
HPLC is a standard technique to assess the purity of Naphthacene.

Objective: To determine the purity of a Naphthacene sample using a reverse-phase HPLC

method.

Instrumentation & Reagents:

HPLC system with a UV-Vis detector

Newcrom R1 or equivalent C18 reverse-phase column

Acetonitrile (MeCN), HPLC grade

Deionized water

Phosphoric acid or Formic acid (for MS compatibility)

Procedure:

Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of acetonitrile and

water. An acidic modifier like phosphoric acid (or formic acid for MS detection) is typically

added. A common starting point is a 70:30 (v/v) mixture of MeCN:Water.

Sample Preparation: Accurately weigh and dissolve a small amount of the Naphthacene
sample in a suitable solvent (e.g., acetonitrile) to a known concentration.

Chromatographic Conditions:

Column: Newcrom R1 or C18 column.

Mobile Phase: Acetonitrile/Water/Acid mixture.

Flow Rate: 1.0 mL/min (typical).
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Injection Volume: 10 µL (typical).

Detection: UV detector set at a wavelength where Naphthacene absorbs strongly (e.g.,

277 nm).

Column Temperature: 25 °C.

Analysis: Inject the sample solution into the HPLC system. The purity is determined by

integrating the area of the Naphthacene peak relative to the total area of all peaks in the

chromatogram.

Visualizations
Diagrams created using the DOT language to illustrate key concepts and workflows related to

Naphthacene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b114907?utm_src=pdf-body-img
https://www.benchchem.com/product/b114907?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Naphthacene | C18H12 | CID 7080 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. NAPHTHACENE | 92-24-0 [chemicalbook.com]

3. NAPHTHACENE | 92-24-0 [amp.chemicalbook.com]

To cite this document: BenchChem. [Naphthacene CAS number and chemical properties.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b114907#naphthacene-cas-number-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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